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Compound of Interest

Compound Name: Tetrasul

Cat. No.: B1683111 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetrasul, an organochlorine acaricide, is a pesticide used to control mite and aphid infestations

on various agricultural products.[1][2] Its chemical formula is C₁₂H₆Cl₄S, and its IUPAC name is

1,2,4-trichloro-5-[(4-chlorophenyl)thio]benzene.[3] Synonyms for Tetrasul include p-

Chlorophenyl 2,4,5-trichlorophenyl sulfide and Animert V-101. The monitoring of Tetrasul
residues in food and environmental samples is crucial for ensuring consumer safety and

regulatory compliance. Gas chromatography-mass spectrometry (GC-MS) is a highly effective

analytical technique for the sensitive and selective determination of Tetrasul. This document

provides detailed application notes and protocols for the GC-MS analysis of Tetrasul.

Chemical Properties of Tetrasul
Property Value

CAS Number 2227-13-6

Molecular Formula C₁₂H₆Cl₄S

Molecular Weight 324.05 g/mol

Appearance
Colorless needles, gray flakes, or off-white

lumpy solid

Odor Phenolic
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Experimental Protocols
Sample Preparation: QuEChERS Method
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely

adopted sample preparation technique for the analysis of pesticide residues in food matrices.

a. Materials and Reagents:

Homogenized sample (e.g., fruit, vegetable, or soil)

Acetonitrile (ACN), HPLC grade

Magnesium sulfate (MgSO₄), anhydrous

Sodium chloride (NaCl)

Primary secondary amine (PSA) sorbent

C18 sorbent

Graphitized carbon black (GCB) (optional, for pigmented samples)

50 mL polypropylene centrifuge tubes

15 mL polypropylene centrifuge tubes

High-speed centrifuge

Vortex mixer

b. Extraction Protocol:

Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10-15 mL of acetonitrile to the tube.

Add the appropriate internal standard.
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Cap the tube and vortex vigorously for 1 minute to ensure thorough mixing and extraction of

Tetrasul from the sample matrix.

Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride to the tube. The MgSO₄

aids in the removal of water and enhances the partitioning of Tetrasul into the acetonitrile

layer, while NaCl helps to create a phase separation.

Immediately cap and shake the tube vigorously for 1 minute.

Centrifuge the tube at ≥3000 rcf for 5 minutes.

c. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Carefully transfer the supernatant (acetonitrile layer) to a 15 mL centrifuge tube containing

150 mg of PSA, 900 mg of anhydrous magnesium sulfate, and 150 mg of C18.

PSA removes organic acids, sugars, and other polar interferences.

C18 removes non-polar interferences such as fats and waxes.

For highly pigmented samples, 50 mg of GCB can be added to remove pigments, but it

may also retain some planar pesticides.

Cap the tube and vortex for 30 seconds.

Centrifuge at ≥3000 rcf for 5 minutes.

The resulting supernatant is the final extract. Transfer an aliquot into a GC vial for analysis.

GC-MS Instrumentation and Parameters
The following parameters provide a starting point for the GC-MS analysis of Tetrasul and

should be optimized for the specific instrument and application.
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Parameter Setting

Gas Chromatograph Agilent 7890A GC System or equivalent

Mass Spectrometer Agilent 5975C Series MSD or equivalent

GC Column
HP-5MS (30 m x 0.25 mm, 0.25 µm film

thickness) or equivalent

Carrier Gas Helium, constant flow at 1.0 mL/min

Inlet Temperature 250 °C

Injection Mode Splitless

Injection Volume 1 µL

Oven Temperature Program
Initial temperature of 100°C, hold for 1 min,

ramp to 280°C at 10°C/min, hold for 10 min

Transfer Line Temperature 280 °C

Ion Source Temperature 230 °C

Quadrupole Temperature 150 °C

Ionization Mode Electron Ionization (EI)

Electron Energy 70 eV

Acquisition Mode Selected Ion Monitoring (SIM) or Full Scan

Data Presentation
Quantitative Data Summary
The following table summarizes typical quantitative data for the GC-MS analysis of Tetrasul.
These values should be determined for each specific matrix and instrument as part of method

validation.
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Parameter Typical Value

Retention Time (RT) ~19.85 min

Quantification Ion (m/z) 252

Qualifier Ion 1 (m/z) 217

Qualifier Ion 2 (m/z) 287

Linearity (R²) > 0.995

Limit of Detection (LOD) 0.01 - 0.05 mg/kg

Limit of Quantification (LOQ) 0.05 - 0.1 mg/kg

Recovery (%) 85 - 110%

Relative Standard Deviation (RSD) (%) < 15%

Mandatory Visualizations
Diagrams
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Sample Preparation (QuEChERS)

GC-MS Analysis

Data Processing

1. Homogenized Sample

2. Acetonitrile Extraction
(+ MgSO4, NaCl)

3. Centrifugation

4. Dispersive SPE Cleanup
(PSA, C18, MgSO4)

5. Centrifugation

6. Final Extract

7. GC Injection

8. Chromatographic Separation

9. Electron Ionization (EI)

10. Mass Analysis

11. Detection

12. Data Acquisition

13. Quantification & Confirmation

14. Report Generation

Click to download full resolution via product page

Caption: Experimental workflow for the GC-MS analysis of Tetrasul.
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Molecular Ion

Key Fragment Ions

Tetrasul
(C12H6Cl4S)

 m/z = 322 (Molecular Ion)

[M - C6H4ClS]+
 m/z = 177

- C6H4ClS•

[M - C6H2Cl3]+
 m/z = 145

- C6H2Cl3•

[C6H2Cl3S]+
 m/z = 217

[C12H5Cl3S]+
 m/z = 287

[C12H6Cl4S - Cl]+
 m/z = 252 (Base Peak)

- Cl•

Click to download full resolution via product page

Caption: Proposed EI fragmentation pathway of Tetrasul.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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